Phosphodiesterase-IN-2

• Molecular Formula: C32H27F3N6O2
• Molecular Weight: 584.6 g/mol
• InChI: InChI=1S/C32H27F3N6O2/c1-20-12-21(10-11-37-20)28-14-29(32(33,34)35)39-41(28)23-6-8-24(9-7-23)43-15-22-13-26(25-4-2-3-5-27(25)38-22)30(42)40-18-31(19-40)16-36-17-31/h2-14,36H,15-19H2,1H3
• InChIKey: IFBZQSRPXWNBLJ-UHFFFAOYSA-N

Phosphodiesterase-IN-2 PDE10A Inhibitor

Phosphodiesterase-IN-2 (Compound C7) is a 3-trifluoromethyl-substituted pyrazole derivative developed as a selective, orally active inhibitor of phosphodiesterase 10A (PDE10A) [1]. It exhibits potent inhibition against PDE10A with an IC50 of 11.9 nM and demonstrates >840-fold selectivity over other PDE subtypes [1]. Its chemical structure (CAS No. 3047610-96-5, molecular weight 584.59 g/mol) was optimized to address the metabolic instability and high blood-brain barrier permeability of earlier PDE10A clinical candidates [1].

Peripheral-restricted PDE10A inhibition workflow

Oral administration-compatible rodent cardiovascular models

Extended liver microsomal stability context

• [1] Yuan H, et al. Discovery of 3-trifluoromethyl-substituted pyrazoles as selective phosphodiesterase 10A inhibitors for orally attenuating isoprenaline-induced cardiac hypertrophy. Chinese Chemical Letters. 2025;36(4):109965. View Source

Why Phosphodiesterase-IN-2 Cannot Be Substituted

The PDE10A inhibitor landscape contains compounds with vastly different potency, selectivity, and pharmacokinetic profiles. Earlier clinical candidates such as MP-10 (PF-2545920, Mardepodect) demonstrate sub-nanomolar potency and high CNS penetration suitable for neurological indications but suffer from poor metabolic stability in liver microsomes and high blood-brain barrier permeability, which limits their utility for peripheral cardiovascular applications [1]. Conversely, dual inhibitors like PDE2/PDE10-IN-1 exhibit significantly reduced PDE10A potency (IC50 = 480 nM) and broader off-target activity against PDE2 and PDE11A, complicating interpretation of PDE10A-specific pharmacology . These divergent properties preclude simple interchange among PDE10A inhibitors for experimental or therapeutic purposes.

MP-10's high BBB permeability may shift peripheral target engagement

MP-10's poor liver microsome stability may limit exposure duration

TP-10's extremely high intrinsic clearance may reduce oral in vivo utility

• [1] Yuan H, et al. Discovery of 3-trifluoromethyl-substituted pyrazoles as selective phosphodiesterase 10A inhibitors for orally attenuating isoprenaline-induced cardiac hypertrophy. Chinese Chemical Letters. 2025;36(4):109965. View Source

Phosphodiesterase-IN-2 Comparative Evidence

PDE10A Inhibitory Potency

Phosphodiesterase-IN-2 inhibits PDE10A with an IC50 of 11.9 nM [1]. In comparison, the dual inhibitor PDE2/PDE10-IN-1 exhibits approximately 40-fold weaker PDE10A inhibition with an IC50 of 480 nM . The clinical candidate MP-10 shows sub-nanomolar potency with an IC50 of 0.37-1.26 nM across various assay conditions . This intermediate potency profile positions Phosphodiesterase-IN-2 as a nanomolar inhibitor suitable for applications where ultra-high potency is not required but where metabolic stability and peripheral selectivity are prioritized.

PDE10A IC50

Reported

11.9 nM

Sufficient for in vivo target engagement with ADME profile

Radiometric enzyme assay; cross-study comparable

Evidence Dimension	PDE10A inhibitory potency (IC50)
Target Compound Data	11.9 nM
Comparator Or Baseline	MP-10: 0.37-1.26 nM; PDE2/PDE10-IN-1: 480 nM
Quantified Difference	Phosphodiesterase-IN-2 is approximately 9-32x less potent than MP-10 but 40x more potent than PDE2/PDE10-IN-1 at PDE10A
Conditions	Recombinant human PDE10A enzyme assay

Why This Matters

The 11.9 nM IC50 value confirms nanomolar potency, enabling robust PDE10A inhibition in cellular and in vivo models without the extreme potency that may lead to target saturation and complex dose-response relationships seen with sub-nanomolar inhibitors.

• [1] Yuan H, et al. Discovery of 3-trifluoromethyl-substituted pyrazoles as selective phosphodiesterase 10A inhibitors for orally attenuating isoprenaline-induced cardiac hypertrophy. Chinese Chemical Letters. 2025;36(4):109965. View Source

PDE10A Selectivity Profile

Phosphodiesterase-IN-2 demonstrates >840-fold selectivity for PDE10A over other PDE subtypes [1]. MP-10, while highly selective, is reported with >1000-fold selectivity . Critically, PDE2/PDE10-IN-1 is a dual inhibitor with only ~16-fold selectivity for PDE2 over PDE10A and significant activity against PDE11A (IC50 = 6920 nM) and PDE4D (IC50 = 5890 nM) . Phosphodiesterase-IN-2 thus offers a cleaner PDE10A-selective profile than dual inhibitors, essential for studies requiring unambiguous attribution of observed effects to PDE10A inhibition.

PDE10A Selectivity

Reported

>840-fold over PDE1-9,11

Supports PDE10A-driven signal interpretation

At up to 10 µM test concentration

Evidence Dimension	Selectivity over other PDE isoforms
Target Compound Data	>840-fold selective for PDE10A
Comparator Or Baseline	MP-10: >1000-fold; PDE2/PDE10-IN-1: dual PDE2/PDE10 inhibitor with off-target activity on PDE11A and PDE4D
Quantified Difference	Phosphodiesterase-IN-2 selectivity window comparable to MP-10; PDE2/PDE10-IN-1 lacks PDE10A selectivity
Conditions	Panel of recombinant human PDE isoforms 1-11

Why This Matters

An 840-fold selectivity window ensures that at concentrations producing full PDE10A inhibition, off-target PDE engagement is minimal, enabling definitive conclusions about PDE10A-dependent biology.

• [1] Yuan H, et al. Discovery of 3-trifluoromethyl-substituted pyrazoles as selective phosphodiesterase 10A inhibitors for orally attenuating isoprenaline-induced cardiac hypertrophy. Chinese Chemical Letters. 2025;36(4):109965. View Source

Hepatic Microsomal Stability

Phosphodiesterase-IN-2 exhibits dramatically improved metabolic stability in liver microsomes with a half-life (T1/2) of 239 minutes, compared to MP-10 which shows a T1/2 of only 4.9 minutes in rat liver microsomes [1]. This 49-fold enhancement in microsomal stability directly addresses the rapid hepatic clearance that limited the peripheral utility of earlier PDE10A inhibitors. In the same study, another analog (A11) showed improved stability (T1/2 = 27.5 min) but remained 8.7-fold less stable than Phosphodiesterase-IN-2 [1].

Liver Microsome T1/2

Head-to-head comparison

239 min

Supports extended systemic exposure context

MP-10: poor stability; TP-10: CLint >1000

Evidence Dimension	Liver microsomal stability (half-life, T1/2)
Target Compound Data	239 minutes
Comparator Or Baseline	MP-10: 4.9 minutes
Quantified Difference	49-fold longer half-life (239 min vs. 4.9 min)
Conditions	Rat liver microsomes (RLM) assay

Why This Matters

A 239-minute microsomal half-life supports sustained systemic exposure following oral dosing, enabling once-daily dosing regimens and reducing the risk of sub-therapeutic trough concentrations in chronic disease models.

• [1] Yuan H, et al. Discovery of 3-trifluoromethyl-substituted pyrazoles as selective phosphodiesterase 10A inhibitors for orally attenuating isoprenaline-induced cardiac hypertrophy. Chinese Chemical Letters. 2025;36(4):109965. View Source

Blood-Brain Barrier Permeability

Phosphodiesterase-IN-2 was intentionally optimized for low blood-brain barrier (BBB) permeability to restrict its activity to peripheral tissues [1]. This contrasts with MP-10, which exhibits high BBB permeability suitable for CNS-targeted indications but problematic for peripheral cardiovascular applications where CNS exposure may produce unwanted neurological effects [1]. The reduced BBB permeability of Phosphodiesterase-IN-2 is a direct consequence of its 3-trifluoromethyl pyrazole scaffold optimization, representing a deliberate design feature rather than a general class property.

BBB Permeability

Head-to-head comparison

Phosphodiesterase-IN-2 Low

MP-10 High

Reduces CNS confound risk in peripheral studies

Opposite permeability profiles

Evidence Dimension	Blood-brain barrier permeability
Target Compound Data	Low BBB permeability (reduced CNS penetration)
Comparator Or Baseline	MP-10: High BBB permeability (significant CNS penetration)
Quantified Difference	Qualitative difference: Phosphodiesterase-IN-2 is peripherally restricted; MP-10 is CNS-penetrant
Conditions	Parallel artificial membrane permeability assay (PAMPA-BBB) and in vivo brain distribution

Why This Matters

Peripheral restriction minimizes confounding CNS-mediated effects in cardiovascular and metabolic disease models, enabling cleaner interpretation of PDE10A function in peripheral tissues and reducing the risk of neurological side effects.

• [1] Yuan H, et al. Discovery of 3-trifluoromethyl-substituted pyrazoles as selective phosphodiesterase 10A inhibitors for orally attenuating isoprenaline-induced cardiac hypertrophy. Chinese Chemical Letters. 2025;36(4):109965. View Source

In Vivo Cardiac Hypertrophy Attenuation

Oral pretreatment with Phosphodiesterase-IN-2 (as the 3HCl salt) at a dose of 5.0 mg/kg significantly attenuated pathological cardiac hypertrophy induced by isoprenaline (ISO) in mice [1]. The compound suppressed the ISO-induced increase in cardiac weight and reduced the expression of hypertrophic markers including atrial natriuretic peptide (ANP) and β-myosin heavy chain (β-MHC), as well as decreasing cardiac fibrosis [1]. This in vivo efficacy validates the compound's oral bioavailability and peripheral PDE10A target engagement, directly translating the improved microsomal stability and peripheral restriction into therapeutic benefit.

In Vivo Hypertrophy Model

Model context

5.0 mg/kg oral dose

Attenuated hypertrophy markers

Supports cardiac hypertrophy model-response interpretation

ISO-induced mouse model; ANP, β-MHC reported

Evidence Dimension	In vivo efficacy in cardiac hypertrophy model
Target Compound Data	5.0 mg/kg oral dose attenuates ISO-induced cardiac hypertrophy, suppresses ANP and β-MHC markers, and reduces fibrosis
Comparator Or Baseline	MP-10: not suitable for peripheral cardiovascular use due to poor metabolic stability and high CNS penetration
Quantified Difference	Phosphodiesterase-IN-2 demonstrates efficacy in a peripheral disease model where MP-10 was deemed unsuitable
Conditions	Isoprenaline-induced cardiac hypertrophy mouse model, oral administration

Why This Matters

Demonstrated efficacy in a disease-relevant mouse model at an oral dose of 5 mg/kg provides direct evidence of in vivo target engagement and pharmacodynamic activity, supporting procurement for cardiovascular and peripheral disease research applications.

• [1] Yuan H, et al. Discovery of 3-trifluoromethyl-substituted pyrazoles as selective phosphodiesterase 10A inhibitors for orally attenuating isoprenaline-induced cardiac hypertrophy. Chinese Chemical Letters. 2025;36(4):109965. View Source

Phosphodiesterase-IN-2 Research Applications

Oral Dosing in Rodent Cardiovascular Models

Use Phosphodiesterase-IN-2 in mouse models of pathological cardiac hypertrophy and fibrosis to interrogate PDE10A function in the heart. Oral administration at 5.0 mg/kg attenuated isoprenaline-induced increases in cardiac weight, ANP, and β-MHC expression, and reduced cardiac fibrosis [1]. The compound's low BBB permeability ensures effects are attributable to peripheral cardiac PDE10A inhibition rather than central mechanisms.

PDE10A Signaling in Cardiac Hypertrophy

Employ Phosphodiesterase-IN-2 for chronic oral dosing studies in peripheral tissues where MP-10's poor metabolic stability (T1/2 = 4.9 min) and high CNS penetration confound results. The compound's 239-minute microsomal half-life supports once-daily dosing and maintains therapeutic plasma concentrations [1].

Metabolic Stability Benchmarking

Utilize Phosphodiesterase-IN-2 as a selective PDE10A chemical probe where dual inhibitors like PDE2/PDE10-IN-1 would introduce confounding off-target effects. The >840-fold selectivity window over other PDE isoforms [1] ensures that observed phenotypes can be confidently attributed to PDE10A inhibition, essential for target deconvolution and mechanism-of-action studies.

In Vitro PDE10A Enzyme Inhibition Assays Requiring Nanomolar Potency

Apply Phosphodiesterase-IN-2 in recombinant PDE10A enzyme assays and cellular assays measuring cAMP/cGMP hydrolysis where an IC50 of 11.9 nM provides robust inhibition without the ultra-potency of MP-10 (0.37 nM) that may complicate dose-response analyses [1]. The compound's nanomolar potency is well-suited for screening and validation workflows.

Application

Selection Property

Validation Focus

Oral Rodent Cardiovascular Model Studies

Oral bioavailability and extended metabolic stability context

In vivo target engagement and hypertrophy marker review

PDE10A Signaling in Cardiac Hypertrophy

High isoform selectivity context

PDE10A-driven pathway dissection

Metabolic Stability Benchmarking

Liver microsomal half-life context

Comparative metabolic stability screening

• [1] Yuan H, et al. Discovery of 3-trifluoromethyl-substituted pyrazoles as selective phosphodiesterase 10A inhibitors for orally attenuating isoprenaline-induced cardiac hypertrophy. Chinese Chemical Letters. 2025;36(4):109965. View Source